Cas no 953075-89-3 ((2-ethyl-6-methylphenyl)boronic acid)

(2-ethyl-6-methylphenyl)boronic acid structure
953075-89-3 structure
Product Name:(2-ethyl-6-methylphenyl)boronic acid
CAS No:953075-89-3
MF:C9H13BO2
MW:164.009322881699
MDL:MFCD27976108
CID:4672479
PubChem ID:57437318
Update Time:2024-10-25

(2-ethyl-6-methylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • 2-ethyl-6-methylphenylboronic acid
    • (2-ethyl-6-methylphenyl)boronic acid
    • QDSUHZPUFWHFNI-UHFFFAOYSA-N
    • (2-ethyl-6-methyl-phenyl)boronic acid
    • 953075-89-3
    • CS-0343254
    • Z1939439004
    • EN300-25095562
    • AKOS027384136
    • (2-ethyl-6-methylphenyl)boronicacid
    • SCHEMBL466434
    • MDL: MFCD27976108
    • Inchi: 1S/C9H13BO2/c1-3-8-6-4-5-7(2)9(8)10(11)12/h4-6,11-12H,3H2,1-2H3
    • InChI Key: QDSUHZPUFWHFNI-UHFFFAOYSA-N
    • SMILES: OB(C1C(C)=CC=CC=1CC)O

Computed Properties

  • Exact Mass: 164.1008598g/mol
  • Monoisotopic Mass: 164.1008598g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5

(2-ethyl-6-methylphenyl)boronic acid Pricemore >>

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